Cas no 2171342-77-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• CAS No: 2171342-77-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6326456
• PubChem ID: 165546590
• Update Time: 2025-05-19

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentane-1-carboxylic acid
• EN300-1517419
• 2171342-77-9

• Inchi： 1S/C27H32N2O5/c1-2-3-12-24(25(30)28-18-14-13-17(15-18)26(31)32)29-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,2-3,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： SBYUYOVOYLAXIM-XCNDVJPKSA-N
• SMILES： OC(C1CCC(C1)NC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS No. 2171342-77-9)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS No. 2171342-77-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. This compound features a unique cyclopentane backbone coupled with an Fmoc-protected amine, making it a valuable building block for solid-phase peptide synthesis (SPPS). Its structural complexity and high purity render it indispensable in bioconjugation and medicinal chemistry research.

The growing demand for custom peptides and therapeutic proteins has propelled interest in advanced intermediates like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid. Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis reagents," highlighting its relevance in biopharmaceutical development. Its compatibility with automated synthesizers and role in epitope mapping further underscore its utility.

From a structural perspective, this compound integrates a chiral center (2S-configuration), ensuring stereochemical precision in target molecules. The Fmoc group offers temporary protection during synthesis, which can be cleaved under mild basic conditions—a feature often queried as "Fmoc deprotection methods." Such properties align with trends in green chemistry, where mild reaction conditions are prioritized.

In drug design, derivatives of cyclopentane-carboxylic acids are explored for their conformational rigidity, which enhances binding affinity to biological targets. Searches like "cyclic amino acid derivatives in therapeutics" reflect this niche. Additionally, its carboxylic acid moiety enables further functionalization, catering to click chemistry and proteomics applications.

Quality control of CAS No. 2171342-77-9 is critical, with HPLC and MS being standard analytical tools—topics often searched as "peptide purity analysis." The compound’s stability under cryogenic storage and compatibility with non-polar solvents are also frequently discussed in forums.

In summary, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid bridges gaps in peptide engineering and small-molecule therapeutics. Its multifaceted applications resonate with trending topics like "precision medicine" and "high-throughput screening," ensuring its prominence in contemporary research.